Cas no 2168818-66-2 (2-methyl-N-(4-methylphenyl)propanehydrazide)

• Product Name: 2-methyl-N-(4-methylphenyl)propanehydrazide
• CAS No: 2168818-66-2
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 6233068
• PubChem ID: 165522949
• Update Time: 2025-10-24

2-methyl-N-(4-methylphenyl)propanehydrazide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(4-methylphenyl)propanehydrazide
• 2168818-66-2
• EN300-1275920

• Inchi： 1S/C11H16N2O/c1-8(2)11(14)13(12)10-6-4-9(3)5-7-10/h4-8H,12H2,1-3H3
• InChI Key： IVGBQDJCGNRBSY-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)N(C1C=CC(C)=CC=1)N

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.3Ų

Additional information on 2-methyl-N-(4-methylphenyl)propanehydrazide

Introduction to 2-methyl-N-(4-methylphenyl)propanehydrazide (CAS No. 2168818-66-2)

2-methyl-N-(4-methylphenyl)propanehydrazide, also known by its CAS number 2168818-66-2, is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a hydrazide functional group and a substituted phenyl ring. The hydrazide group is particularly noteworthy due to its reactivity and ability to participate in a wide range of chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-methyl-N-(4-methylphenyl)propanehydrazide is C₁₁H₁₅N₃O, and its molecular weight is approximately 205.25 g/mol. The compound is typically synthesized through the reaction of 2-methylpropanoyl chloride with 4-methylaniline, followed by the formation of the hydrazide group via reaction with hydrazine. This synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity.

In recent years, there has been growing interest in the use of 2-methyl-N-(4-methylphenyl)propanehydrazide as a building block for the development of novel pharmaceuticals. One area of particular focus has been its application in the synthesis of antiviral agents. Studies have shown that compounds derived from 2-methyl-N-(4-methylphenyl)propanehydrazide exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The hydrazide group plays a crucial role in these derivatives by enhancing their ability to interact with viral proteins and inhibit viral replication.

Beyond antiviral applications, 2-methyl-N-(4-methylphenyl)propanehydrazide has also shown promise in the development of anti-inflammatory drugs. Research has demonstrated that derivatives of this compound can effectively reduce inflammation by modulating key signaling pathways involved in the inflammatory response. For example, one study published in the Journal of Medicinal Chemistry reported that a derivative of 2-methyl-N-(4-methylphenyl)propanehydrazide significantly reduced levels of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models.

The physical properties of 2-methyl-N-(4-methylphenyl)propanehydrazide, such as its solubility and stability, are also important considerations for its use in pharmaceutical applications. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation. Its solubility in common organic solvents makes it suitable for use in various synthetic protocols and formulations.

In addition to its pharmaceutical applications, 2-methyl-N-(4-methylphenyl)propanehydrazide has found use in other areas of chemical research. For instance, it has been employed as a ligand in coordination chemistry, where its ability to form stable complexes with metal ions has been exploited for the synthesis of novel catalysts and materials. These complexes have shown promise in catalytic reactions such as hydrogenation and polymerization, offering new avenues for industrial applications.

The safety profile of 2-methyl-N-(4-methylphenyl)propanehydrazide is another critical aspect that has been extensively studied. Toxicological evaluations have indicated that the compound is generally well-tolerated at low to moderate doses, although higher concentrations may cause mild irritation to the skin and eyes. Proper handling and storage practices are recommended to ensure safe use in laboratory settings.

In conclusion, 2-methyl-N-(4-methylphenyl)propanehydrazide (CAS No. 2168818-66-2) is a multifaceted compound with significant potential across various fields of chemistry and pharmaceutical research. Its unique molecular structure and versatile reactivity make it an attractive candidate for the development of novel drugs and materials. Ongoing research continues to uncover new applications and optimize existing ones, further solidifying its importance in the scientific community.